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Compound of Interest

Compound Name: Niobium trifluoride

Cat. No.: B094012 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Niobium trifluoride (NbF₃) is an inorganic compound of niobium and fluorine. With the

niobium atom in the +3 oxidation state, this blue crystalline solid presents unique properties

and potential for various applications, although it remains a less-studied member of the

niobium halide family compared to its pentavalent counterpart, niobium pentafluoride (NbF₅).

This technical guide provides a comprehensive review of the available literature on niobium
trifluoride, focusing on its synthesis, properties, and structural characteristics.

Core Properties
A summary of the fundamental physical and chemical properties of niobium trifluoride is

presented below.
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Property Value

Chemical Formula NbF₃

CAS Number 15195-53-6

Appearance Blue crystalline solid

Oxidation State of Nb +3

Density 4200 kg/m ³

Crystal Structure Cubic

Space Group Pm-3m

Nb-F Bond Length 2.10 Å

Synthesis
The primary method reported for the synthesis of niobium trifluoride is the thermal

disproportionation of niobium tetrafluoride (NbF₄).

Experimental Protocol: Thermal Disproportionation of
Niobium Tetrafluoride
While detailed experimental procedures are not extensively documented in the literature, the

fundamental principle involves heating niobium tetrafluoride under vacuum.

Reaction:

2 NbF₄(s) → NbF₃(s) + NbF₅(g)

Methodology:

Niobium tetrafluoride (NbF₄) is placed in a suitable reaction vessel, typically a sealed and

evacuated tube.

The vessel is heated to a temperature exceeding 350°C (623 K).
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At this temperature, NbF₄ undergoes disproportionation, yielding solid niobium trifluoride
(NbF₃) and gaseous niobium pentafluoride (NbF₅).

Due to the volatility of NbF₅ at the reaction temperature, it can be separated from the solid

NbF₃ product by sublimation. The NbF₅ can be collected in a cooler part of the reaction

apparatus.

It is important to note that specific parameters such as the rate of heating, duration of the

reaction, and the efficiency of the separation process are not well-documented and would

require optimization for a given experimental setup.
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Synthesis of NbF₃ via disproportionation of NbF₄.

Crystal Structure
Niobium trifluoride crystallizes in a cubic system with the space group Pm-3m.[1] This

structure is analogous to that of alpha-rhenium trioxide (α-ReO₃).

The crystal lattice is characterized by a three-dimensional network of corner-sharing NbF₆

octahedra. In this arrangement, the niobium atom is coordinated to six fluorine atoms, and

each fluorine atom is linearly bonded to two niobium atoms.[1] The corner-sharing octahedral

tilt angles are 0°.[1] The reported bond length for the Nb-F interaction is 2.10 Å.[1]

Schematic of the NbF₆ octahedron in the NbF₃ crystal structure.

Reactivity and Applications
Detailed studies on the reactivity of niobium trifluoride are scarce in the published literature.

Its insolubility in water suggests a degree of stability under aqueous conditions. However,

comprehensive data on its reactions with other chemical agents are not readily available.
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Similarly, specific applications for niobium trifluoride have not been widely reported. Given

the known applications of other fluoride compounds in areas such as catalysis, materials

science, and as precursors for other chemical syntheses, it is plausible that NbF₃ could find

utility in these or related fields. Further research is needed to explore the potential applications

of this compound.

Conclusion
Niobium trifluoride remains a relatively unexplored inorganic compound. While its basic

properties and a method for its synthesis have been identified, there is a significant lack of

detailed experimental protocols, quantitative data, and information on its reactivity and potential

applications. The information presented in this guide is based on the limited available literature

and highlights the need for further research to fully characterize this intriguing material and

unlock its potential for scientific and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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